Sodium dimethyldithiocarbamate

Specification

• CAS No.: 128-04-1
• Molecular Formula: C3H7NNaS2+
• Molecular Weight: 144.22 g/mol
• IUPAC Name: sodium;N,N-dimethylcarbamodithioate
• Standard InChI: InChI=1S/C3H7NS2.Na/c1-4(2)3(5)6;/h1-2H3,(H,5,6);/q;+1/p-1
• Standard InChI Key: VMSRVIHUFHQIAL-UHFFFAOYSA-M
• Isomeric SMILES: CN(C)C(=S)[S-].[Na+]
• SMILES: CN(C)C(=S)[S-].[Na+]
• Canonical SMILES: CN(C)C(=S)[S-].[Na+]
• Colorform: Yellow liquid (40% w/w aqueous solution)
• Melting Point: 110 °C

Introduction

Basic Properties and Structure

Sodium dimethyldithiocarbamate is an organosulfur compound with the chemical formula C3H6NNaS2. It exists as a pale yellow aqueous solution in its commercial form or as a white to pale crystalline solid in its pure state. The compound belongs to the broader class of dithiocarbamates, which are characterized by the NCS2 functional group, and more specifically to the category of organic alkali metal salts.

The molecular structure features a central carbon atom bonded to two sulfur atoms, one of which carries a sodium cation, while the other forms a bond with the central carbon. The nitrogen atom is bonded to two methyl groups, creating the dimethyl component of the name. The presence of the sulfur-carbon bonds gives the compound its characteristic properties as a chelating agent and biocide.

Property	Specification
Chemical Formula	C3H6NNaS2 (anhydrous)
Molecular Weight	143.21 (anhydrous)
Physical State	Pale yellow aqueous solution or white to almost white powder/crystal
Melting Point	120-122°C / 248-252°F
Solubility	Soluble in water
CAS Number	128-04-1 (anhydrous), 207233-95-2 (hydrate)

Synthesis and Preparation

The synthesis of sodium dimethyldithiocarbamate follows a straightforward chemical reaction pathway similar to other dithiocarbamates. The primary method involves the reaction of carbon disulfide with dimethylamine in the presence of sodium hydroxide.

The reaction can be represented as:

CS2 + (CH3)2NH + NaOH → (CH3)2NCS2Na + H2O

A detailed synthesis process described in patent literature involves:

• Combining 1 mole of dimethylamine (40% solution) with 1.15 mol of sodium hydroxide (32% solution)

• Passing this two-phase solution through a Y-type mixer using a metering pump

• Adding 1.1 mol of carbon disulfide to the reaction solution

• Passing the mixture into a microreactor (6 mm diameter) at a flow rate of 60 mL/min

• Maintaining the reaction at 25°C with a residence time of 10 seconds

• Drying the resulting yellowish or grass-green transparent liquid to obtain solid sodium dimethyldithiocarbamate

This process reportedly yields sodium dimethyldithiocarbamate with 99.85% purity and a melting point of 125.5°C.

Physicochemical Properties

The physicochemical properties of sodium dimethyldithiocarbamate determine its behavior in various applications and environmental contexts. These properties are crucial for understanding its effectiveness as a biocide, chelating agent, and potential environmental contaminant.

Property	Value
Appearance	Pale yellow colored aqueous solution or white to almost white powder/crystal
Odor	Amine-like
Solubility	Soluble in water
Form	Clear liquid (40% solution) or solid (pure)
Purity	Minimum 97.0% (commercial grade)
pH Stability	Effective over a wide pH range
Shelf Life	12 months when stored properly

The compound becomes anhydrous at 266°F (130°C). In aqueous solutions, sodium dimethyldithiocarbamate slowly decomposes, forming carbon disulfide, oxides of sulfur and nitrogen, hydrogen sulfide, ammonia, and amines, including methylamine. This decomposition is accelerated in the presence of acids.

Applications and Industrial Uses

Sodium dimethyldithiocarbamate exhibits versatility across numerous industrial applications due to its unique chemical properties. Its primary applications include:

Water Treatment and Metal Precipitation

Sodium dimethyldithiocarbamate serves as an effective heavy metal chelating agent in wastewater treatment systems. It is particularly valuable in:

• Treatment of wastewater from plating operations

• Precipitation of metals in the presence of other chelating or sequestering agents

• Industrial cooling and air washer water systems as an antifoulant

• Production of compact, highly insoluble, and easily dewatered sludge cake

Antimicrobial Applications

The compound functions as a broad-spectrum biocide with applications including:

• Disinfectant and fungicide in various industrial settings

• Slimicide in industrial fluids

• Antifoulant in marine heat exchangers

• Biocide in pulp and paper mills and gas/oil drilling muds

Material Preservation

Sodium dimethyldithiocarbamate acts as a material preservative for:

• Fuels and metalworking fluids

• Paints, coatings, and adhesives

• Cloth and paper/paperboard

• Industrial water systems including cooling water, air washer water, and process water

Other Applications

• Corrosion inhibitor in industrial systems

• Catalytic reagent in organic synthesis

• Stabilizer in rubber manufacturing

• Synthesis of heterocyclic compounds such as indoles, quinolines, and pyrroles

Toxicity Parameter	Value
Maximum Allowable Dose Level (MADL) for oral exposure	23 μg/day
MADL for 40% formulation	58 μg/day
LC50 (C. elegans)	139.39 mg/L (95% CI: 111.03-174.75 mg/L)
Safe limit for C. elegans	1 mg/L

Reproductive and Developmental Toxicity

Studies have identified reproductive and developmental toxicity concerns with sodium dimethyldithiocarbamate. A developmental toxicity study in rabbits established a No Observed Effect Level (NOEL) of 0.4 mg/kg-day, with developmental effects observed at higher doses, including an increased incidence of 13th thoracic ribs.

In rat developmental toxicity studies, maternal toxicity was induced at doses of 23 mg/kg-day and above. Fetal effects included enhanced ossification and a higher incidence of distended renal pelvis/ureter.

Environmental Impact and Ecotoxicity

Sodium dimethyldithiocarbamate and its derivatives can have significant environmental implications, particularly in aquatic ecosystems.

Aquatic Toxicity

Organism	Test Type	LC50 Value
Sheepshead minnow	96-hour flow-through acute	60.1 mg/L
Rainbow trout	96-hour static acute	0.85 mg/L
C. elegans	LC50	139.39 mg/L

The compound is classified as a marine pollutant and is very toxic to aquatic life with long-lasting effects.

Environmental Fate

When released into the environment, sodium dimethyldithiocarbamate can:

• Decompose to form carbon disulfide, thiram, other dithiocarbamates, and dimethylamine

• Combine with metals to form complex chelates

• Persist in certain environmental conditions due to its relatively low solubility, making it less susceptible to leaching

Metal Chelation in the Environment

A significant environmental application of sodium dimethyldithiocarbamate is its use as a heavy metal chelating agent. Research has shown that:

• SDDC-Cu and SDDC-Pb chelates exhibit lower toxicity than untreated Cu and Pb metals

• The chelates also demonstrate lower toxicity than the SDDC agent itself due to their more stable structure

• SDDC-Cu displays higher toxicity than SDDC-Pb at equivalent concentrations

These findings suggest that while sodium dimethyldithiocarbamate can effectively reduce the toxicity of heavy metals in environmental remediation, its application should be carefully controlled to prevent exceeding safe concentration limits.

Biological Effects and Mechanisms of Action

The biological activity of sodium dimethyldithiocarbamate stems from its unique chemical structure and reactivity with biological systems.

Enzyme Inhibition

Research has demonstrated that sodium dimethyldithiocarbamate inhibits ubiquitin activating enzyme E1, which plays a pivotal role in ubiquitin-based protein signaling. This inhibition occurs primarily through:

• Increased oxidative stress rather than covalent modification

• Metal-mediated mechanisms, particularly involving copper and zinc

Metal Complexation and Oxidative Stress

Sodium dimethyldithiocarbamate readily forms complexes with metals, particularly copper and zinc. These complexes can:

• Increase intracellular levels of metals

• Enhance oxidative injury evidenced by elevated protein carbonyl levels

• Promote lipid peroxidation

• Induce expression of heme oxygenase-1, a marker of oxidative stress

Studies using the copper chelator triethylenetetramine hydrochloride (TET) have shown that it can protect against sodium dimethyldithiocarbamate-induced oxidative stress, suggesting that copper transport and associated oxidative injury play significant roles in the compound's biological effects.

Antioxidant and Anti-inflammatory Properties

Despite its potential to induce oxidative stress under certain conditions, sodium dimethyldithiocarbamate has also been reported to possess antioxidant and anti-inflammatory properties. This apparent contradiction likely depends on concentration, cellular context, and the presence of other compounds or metals.

Regulatory Status and Guidelines

Sodium dimethyldithiocarbamate is subject to various regulatory frameworks globally due to its potential environmental and health impacts.

Chemical Inventories and Listings

The compound is listed in several chemical inventories, including:

• European Inventory of Existing Commercial Chemical Substances (EINECS)

• EC Inventory

• United States Toxic Substances Control Act (TSCA) Inventory

• New Zealand Inventory of Chemicals (NZIoC)

• Philippines Inventory of Chemicals and Chemical Substances (PICCS)

• Vietnam National Chemical Inventory

• Chinese Chemical Inventory of Existing Chemical Substances (China IECSC)

Hazard Classification

According to safety data sheets, sodium dimethyldithiocarbamate carries the following hazard classifications:

• Harmful if swallowed

• Causes damage to organs

• May cause damage to organs through prolonged or repeated exposure

• Suspected of causing genetic defects

• Very toxic to aquatic life with long-lasting effects

Exposure Guidelines

The maximum allowable dose level (MADL) for sodium dimethyldithiocarbamate exposure is 23 micrograms/day for oral exposure. For the 40% formulation commonly used in pesticide applications, the MADL is 58 micrograms/day.

Recent Research and Developments

Recent studies on sodium dimethyldithiocarbamate have focused on its environmental impacts, degradation mechanisms, and biological effects.

Ecotoxicity Assessment

Research using the model organism Caenorhabditis elegans has evaluated the toxic effects of sodium dimethyldithiocarbamate and its heavy metal chelates. Findings indicate that:

• Concentration of 1 mg/L represents a safe limit value for C. elegans

• Concentrations above 1 mg/L cause adverse effects on survival, growth, locomotion behaviors, and reactive oxygen species (ROS) production

• SDDC-Cu and SDDC-Pb chelates exhibit lower toxicity than untreated metals

• The chelation process creates more stable structures with reduced toxicity compared to SDDC alone

Degradation Studies

Related research on the degradation of dithiocarbamates (using sodium diethyldithiocarbamate as a model) has shown that:

• Degradation can be enhanced using oxidants such as sodium hypochlorite

• Without oxidants, degradation rates of 88.4% can be achieved in 6 hours

• With sodium hypochlorite (400 mg/L), degradation rates of 91.28% can be achieved in just 1 minute

• The degradation pathway typically involves initial breakdown into carbon disulfide and amines, followed by further degradation of these intermediates

These findings may be applicable to developing more effective remediation strategies for sodium dimethyldithiocarbamate in wastewater and environmental contexts.